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Compound of Interest

Compound Name:
1H-Imidazolium, 1-methyl-3-

tetradecyl-, nitrate

CAS No.: 799246-94-9

Cat. No.: B3029826

Get Quote

Executive Summary
Deep desulfurization of fuels is critical for meeting environmental regulations (e.g., Euro VI, <10

ppm S). Traditional Hydrodesulfurization (HDS) struggles with refractory aromatic sulfur

compounds like dibenzothiophene (DBT) and its derivatives due to steric hindrance.

This protocol utilizes 1-methyl-3-tetradecyl-1H-imidazolium nitrate (

), a Surfactant-Active Ionic Liquid (SAIL). Unlike short-chain analogues (e.g.,

), the

alkyl chain imparts amphiphilic properties, allowing the IL to act simultaneously as:

Extractant: High affinity for aromatic sulfur via

and hydrophobic interactions.
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Electrolyte: Provides ionic conductivity for the electrochemical cell.

Emulsifier: The long hydrophobic tail stabilizes the oil-IL interface, maximizing the reaction

surface area without external surfactants.

Mechanism of Action
The process combines extraction and electrochemical oxidation.

Phase Transfer: The hydrophobic

tail penetrates the fuel phase, sequestering sulfur compounds (DBT) into the IL-rich
interface/micelles.

Anodic Oxidation: At the anode, the nitrate anion (

) and the imidazolium ring facilitate the generation of hydroxyl radicals (

) or direct electron transfer, oxidizing DBT to DBT-sulfone (

).

Separation:

is highly polar and becomes trapped in the IL phase, effectively removing it from the fuel.
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Figure 1: Mechanistic flow of surfactant-assisted electrochemical desulfurization.
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Protocol 1: Synthesis of
Note:

is not commonly available off-the-shelf and must be synthesized via a two-step metathesis
route.

Materials Required[1][2][3][4][5][6][7][8][9][10]
1-Methylimidazole (>99%)[1]

1-Bromotetradecane (>98%)

Silver Nitrate (

) or Sodium Nitrate (

)

Solvents: Toluene, Acetonitrile, Methanol, Ethyl Acetate

Equipment: Reflux setup, Rotary evaporator, Vacuum oven.

Step 1: Synthesis of Precursor
Mixing: In a round-bottom flask, mix 1-methylimidazole and 1-bromotetradecane in a 1:1.05

molar ratio (slight excess of bromide ensures complete alkylation of the imidazole).

Solvent: Add Toluene (approx. 2 mL per gram of reactant) to modulate viscosity.

Reaction: Reflux at 80°C for 24 hours under nitrogen atmosphere.

Purification:

Cool the mixture.

is a solid/semi-solid at RT (MP ~50-57°C).

Wash the product 3 times with Ethyl Acetate to remove unreacted starting materials.

Dry under vacuum at 60°C for 12 hours.
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Yield Check: Product should be a white waxy solid.

Step 2: Anion Exchange to
Dissolution: Dissolve 0.1 mol of

in 100 mL of distilled water (or methanol if solubility is low).

Metathesis: Add 0.1 mol of

dissolved in 50 mL water dropwise under vigorous stirring.

Observation: A yellow/white precipitate of

will form immediately.

Alternative: Use

in acetone if avoiding silver, but

yields higher purity.

Separation: Stir for 4 hours in the dark (to prevent Ag reduction). Filter off the

precipitate.

Drying: Remove water/solvent via rotary evaporator.

Final Drying: Dry in a vacuum oven at 70°C for 24 hours.

Critical: Water content severely affects electrochemical window. Target <500 ppm water

(verify with Karl-Fischer titration).

Protocol 2: Electrochemical Desulfurization Setup
Because

has a high melting point and viscosity, the cell must be thermostated.

Hardware Configuration
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Cell Type: Undivided borosilicate glass cell (50-100 mL capacity) with a water jacket.

Working Electrode (Anode): Platinum (Pt) sheet or Boron-Doped Diamond (BDD). BDD is

preferred for higher oxidation potential generation.

Counter Electrode (Cathode): Platinum wire or Stainless Steel plate.

Reference Electrode: Ag/AgCl (in saturated KCl) or Ag/Ag+ (in acetonitrile for non-aqueous

precision).

Power Supply: Potentiostat/Galvanostat (e.g., Metrohm Autolab or similar).
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Figure 2: Experimental setup for temperature-controlled electrochemical desulfurization.

Protocol 3: Operational Workflow (Desulfurization)
Model Oil Preparation
To validate the system, use a model oil before testing crude.

Solvent: n-Octane or n-Hexadecane (simulating diesel).

Solute: Dibenzothiophene (DBT) at 500 ppm sulfur concentration.
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The Reaction
Loading: Add model oil and

to the cell in a 1:1 mass ratio (or 1:2 for higher efficiency).

Heating: Set the water jacket to 70°C. Wait until the IL is fully molten and fluid.

Emulsification: Turn on magnetic stirring to 600-800 rpm.

Observation: The mixture should turn cloudy/opaque, indicating the formation of a stable

emulsion due to the surfactant nature of the

cation.

Electrolysis:

Mode: Constant Voltage (Potentiostatic).

Voltage:2.5 V - 3.0 V. (Do not exceed 4.0 V to avoid degrading the IL cation).

Time: 60 - 120 minutes.

Current Monitoring: Current density will initially be low and may rise as species become

mobile/oxidized.

Separation and Regeneration
Settling: Stop stirring and turn off the voltage. Allow the mixture to settle at 70°C.

Phase Separation: The emulsion will break. The upper phase is the desulfurized oil; the

lower phase is the IL containing sulfones.

Collection: Pipette the upper oil phase for analysis.

Regeneration:

Wash the used IL with water or diethyl ether (sulfones are soluble in water/ether, the IL is

hydrophobic enough to resist water or insoluble in ether).
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Dry the IL under vacuum at 80°C to reuse.

Data Analysis & Validation
Quantitative Analysis (GC-FID)
Analyze the sulfur content in the oil phase using Gas Chromatography.

Column: HP-5 or DB-5 capillary column.

Calculation:

Where

is initial sulfur concentration and

is concentration at time

.

Comparative Performance Data
Typical performance metrics for Imidazolium Nitrate ILs in ECDS:

Parameter
Short Chain (

)

Surfactant (

)

Physical State (25°C) Liquid Solid/Waxy

Viscosity (70°C) Low (<50 cP) Moderate (~150 cP)

Mass Transfer Diffusion limited Micelle enhanced

DBT Removal Efficiency ~60-70% (1 hr) >85% (1 hr)

Reusability Good Excellent (Easier separation)

Troubleshooting
High Viscosity/Low Current: Increase temperature to 80°C. Ensure the IL is fully dry (water

increases viscosity in some hydrophobic ILs due to cluster formation, though usually
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decreases it; for nitrates, water can alter the electrochemical window).

IL Degradation (Yellowing): Voltage is too high. Reduce voltage to 2.2 V.

Poor Separation: The emulsion is too stable. Centrifuge at 3000 rpm for 5 minutes while

warm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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